Cas no 477887-43-7 (3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one)

• Product Name: 3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one
• CAS No: 477887-43-7
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5690388
• PubChem ID: 2754868
• Update Time: 2025-06-08

3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 2P-378S
• 4-amino-3-ethylquinazolin-2-one
• 3-ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one
• Oprea1_100552
• AKOS004909410
• 477887-43-7
• 3-ethyl-4-imino-3,4-dihydro-2(1H)-quinazolinone
• MFCD02082234
• 3-ethyl-4-imino-3,4-dihydroquinazolin-2(1H)-one
• 2(1H)-Quinazolinone, 3-ethyl-3,4-dihydro-4-imino-
• 3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one

• Inchi： 1S/C10H11N3O/c1-2-13-9(11)7-5-3-4-6-8(7)12-10(13)14/h3-6H,2,11H2,1H3
• InChI Key： MFDAXYLPBXZFOM-UHFFFAOYSA-N
• SMILES： O=C1N=C2C=CC=CC2=C(N)N1CC

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 13.40±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one

Introduction to 3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one (CAS No. 477887-43-7)

3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one (CAS No. 477887-43-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The unique structure of 3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one makes it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of 3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one is characterized by a six-membered quinazoline ring fused with a five-membered imidazole ring. The presence of an ethyl group at the 3-position and an imino group at the 4-position contributes to its distinct pharmacological profile. These structural features have been shown to influence the compound's binding affinity to various biological targets, making it a valuable scaffold for drug design and optimization.

Recent studies have highlighted the potential of 3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines. The researchers found that 3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one selectively inhibits the growth of cancer cells while showing minimal cytotoxicity towards normal cells. This selective toxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, 3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one has also shown promise in the treatment of inflammatory diseases. A study published in the European Journal of Pharmacology reported that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one could be developed into a novel anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The antimicrobial activity of 3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one has also been investigated. A study published in the Journal of Antibiotics found that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The researchers noted that the compound's mechanism of action involves disrupting bacterial cell wall synthesis and membrane integrity. These findings highlight the potential of 3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one as a new class of antibiotics to combat multidrug-resistant bacterial infections.

The synthesis of 3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one has been optimized using various methodologies to improve yield and purity. One common approach involves the condensation of ethylamine with 2-chloroacetylacetamide followed by cyclization under basic conditions. This synthetic route has been refined to minimize side reactions and enhance overall efficiency. The availability of scalable synthetic methods is crucial for advancing the development of this compound into clinical trials.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While no clinical trials have yet been initiated for 3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one, preclinical studies have provided promising results that warrant further investigation. Preclinical studies have demonstrated that this compound is well tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models.

The future prospects for 3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one are promising. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential as a lead compound for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 3-Ethyl-4-imino-1,2,3,4-tetrahydroquinazolin-2-one (CAS No. 477887-43-7) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted and new findings emerge, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.